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Compound of Interest

Compound Name: Antiparasitic agent-15

Cat. No.: B15563068

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antiparasitic Agent-15 is a novel synthetic compound demonstrating potent activity against a
broad spectrum of protozoan and helminthic parasites. These application notes provide a
comprehensive overview of the dose-response characteristics of Antiparasitic Agent-15,
detailing its efficacy, potency, and mechanism of action. The included protocols offer
standardized methods for in vitro and in vivo evaluation, ensuring reproducible and comparable
results for researchers in the field of antiparasitic drug discovery and development. The
emergence of drug-resistant parasites necessitates the development of new therapeutic
agents, and a thorough understanding of the dose-response relationship is critical in this
endeavor.[1][2][3]

Mechanism of Action

Antiparasitic Agent-15 is believed to exert its effect through a dual mechanism of action,
primarily targeting key metabolic pathways within the parasite.[4] One of the primary modes of
action involves the disruption of microtubule formation, which is crucial for essential cellular
functions in parasites.[3][4] Additionally, some antiparasitic drugs interfere with the parasite's
reproductive cycle, providing ovicidal and larvicidal effects.[5]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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